Cas no 1214324-85-2 (2,5-Bis(4-fluorophenyl)nicotinonitrile)

• Product Name: 2,5-Bis(4-fluorophenyl)nicotinonitrile
• CAS No: 1214324-85-2
• MF: C₁₈H₁₀F₂N₂
• MW: 292.282210826874
• CID: 4801772
• Update Time: 2025-10-24

2,5-Bis(4-fluorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(4-fluorophenyl)nicotinonitrile
• 2,5-Bis(4-fluorophenyl)nicotinonitrile

• Inchi： 1S/C18H10F2N2/c19-16-5-1-12(2-6-16)15-9-14(10-21)18(22-11-15)13-3-7-17(20)8-4-13/h1-9,11H
• InChI Key： CROYSGYWWIXSLV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(C(C#N)=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 292.081
• Monoisotopic Mass: 292.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(4-fluorophenyl)nicotinonitrile

2,5-Bis(4-fluorophenyl)nicotinonitrile: A Comprehensive Overview

2,5-Bis(4-fluorophenyl)nicotinonitrile, with the CAS number 1214324-85-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid featuring a nitrile group. The presence of two 4-fluorophenyl groups at the 2 and 5 positions of the nicotinonitrile ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2,5-Bis(4-fluorophenyl)nicotinonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 4-fluorophenyl derivatives. These intermediates undergo coupling reactions to form the desired product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of 2,5-Bis(4-fluorophenyl)nicotinonitrile.

In terms of pharmacological applications, 2,5-Bis(4-fluorophenyl)nicotinonitrile has shown potential as a lead compound in drug discovery. Studies have demonstrated its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. For instance, recent research has highlighted its inhibitory effects on kinases associated with cancer progression. The fluorine substituents at the para positions of the phenyl rings contribute to enhanced bioavailability and stability, making this compound a promising candidate for further preclinical studies.

The electronic properties of 2,5-Bis(4-fluorophenyl)nicotinonitrile also make it an interesting material for optoelectronic applications. Its conjugated system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent investigations have explored its use as a hole-transporting material in OLEDs, where it exhibits favorable electrical characteristics and thermal stability.

In addition to its chemical and pharmacological significance, 2,5-Bis(4-fluorophenyl)nicotinonitrile has been studied for its environmental impact. Researchers have assessed its biodegradation pathways under various conditions, aiming to minimize its ecological footprint. The results indicate that this compound undergoes rapid degradation under aerobic conditions, reducing potential risks to aquatic ecosystems.

The versatility of 2,5-Bis(4-fluorophenyl)nicotinonitrile lies in its ability to serve as a building block for more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor properties for specific applications. This adaptability has led to its use in combinatorial chemistry libraries, where it serves as a starting point for discovering novel bioactive compounds.

In conclusion, 2,5-Bis(4-fluorophenyl)nicotinonitrile, with CAS number 1214324-85-2, is a multifaceted compound with promising applications in drug discovery, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.